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Abstract

D-Psicose, also known as D-allulose, is a rare monosaccharide and a C-3 epimer of D-
fructose.[1][2][3] It is naturally present in small quantities in various food products like fruits and
processed cane molasses.[1][4] Unlike its abundant epimer, D-fructose, D-psicose is poorly
metabolized in the human body, resulting in a near-zero caloric value.[1][5] This unique
characteristic, coupled with its sucrose-like taste and texture, has positioned D-psicose as a
promising sugar substitute with potential therapeutic applications. This technical guide provides
a comprehensive overview of the core scientific and technical aspects of D-psicose, including
its biochemical properties, enzymatic production, metabolic fate, and physiological effects, with
a focus on its potential in managing metabolic disorders.

Biochemical Properties and Production

D-Psicose is a ketohexose with the same molecular formula as D-fructose (C6H1206) but
differs in the stereochemical orientation of the hydroxyl group at the C-3 position.[6][1] This
subtle structural difference is the basis for its distinct metabolic and physiological properties.

Enzymatic Production

The commercial production of D-psicose is primarily achieved through the enzymatic
epimerization of D-fructose.[6][1][7] This bioconversion is catalyzed by D-tagatose 3-
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epimerases (DTEases) or D-psicose 3-epimerases (DPEases).[6][1][8]
Experimental Protocol: Enzymatic Production of D-Psicose
A common method for the enzymatic production of D-psicose involves the following steps:

e Enzyme Source: D-psicose 3-epimerase is cloned from microorganisms such as
Agrobacterium tumefaciens and expressed in a suitable host like Escherichia coli.[8]

e Enzyme Immobilization: For large-scale and continuous production, the enzyme is often
immobilized to improve stability and reusability.[6][1]

o Reaction Conditions: A high concentration of D-fructose solution (e.g., 700 g/liter ) is
prepared.[8] The immobilized enzyme is added to the fructose solution. The reaction is
carried out at an optimal temperature (e.g., 50°C) and pH (e.g., 8.0) with the presence of a
cofactor like Mn2+ to enhance enzyme activity.[8]

» Conversion and Purification: The reaction proceeds until an equilibrium is reached, typically
with a conversion yield of around 32-33%.[8] The resulting mixture of D-psicose and D-
fructose is then subjected to purification processes, such as chromatography, to isolate pure
D-psicose.

Below is a diagram illustrating the enzymatic conversion of D-fructose to D-psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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